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Abstract

3-Aza-2,3-dihydrogeranyl diphosphate is a synthetic analogue of geranyl diphosphate, an
intermediate in the isoprenoid biosynthesis pathway. This guide provides a comprehensive
overview of its chemical properties, biological activity, and its role as a potential inhibitor of key
enzymes in this pathway. The information presented is intended to support research and
development efforts in areas such as antimicrobial and anticancer drug discovery.

Chemical Properties

3-Aza-2,3-dihydrogeranyl diphosphate is a nitrogen-containing isoprenoid analogue. The
substitution of a carbon atom with nitrogen in the geranyl backbone significantly alters its
electronic and steric properties, making it a valuable tool for studying the mechanism of
enzymes involved in isoprenoid metabolism.

Table 1: Chemical and Physical Properties of 3-Aza-2,3-Dihydrogeranyl Diphosphate
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Property Value
Molecular Formula C9H22N O7P2
Molecular Weight 318.21 g/mol
3-(dimethylamino)propyl]ox
UPAC Name gi[/dr(oxy)pthphoryI))F())xylj:;llos);}honic acid
CAS Number Not available
PubChem CID 4469807
Physical State Solid (predicted)
Solubility Soluble in water (predicted)

Note: Some properties are predicted based on chemical structure as experimental data is
limited.

Biological Activity and Mechanism of Action

3-Aza-2,3-dihydrogeranyl diphosphate is designed as an analogue of geranyl diphosphate and
IS expected to act as an inhibitor of enzymes that utilize this substrate. The primary target of
such analogues is the isoprenoid biosynthesis pathway, which is essential for the production of
a wide variety of vital molecules, including sterols, quinones, and carotenoids.[1][2]

This pathway involves two main routes for the synthesis of the universal isoprene precursors,
isopentenyl diphosphate (IPP) and dimethylallyl diphosphate (DMAPP): the mevalonate (MVA)
pathway and the methylerythritol phosphate (MEP) pathway.[2][3] The enzyme isopentenyl
pyrophosphate isomerase (IPPI) plays a crucial role in interconverting IPP and DMAPP.[4]

Aza-isoprenoid analogues, such as 3-Aza-2,3-dihydrogeranyl diphosphate, are hypothesized to
act as competitive inhibitors of prenyltransferases, such as farnesyl diphosphate synthase and
geranylgeranyl diphosphate synthase, as well as IPPI. The nitrogen atom in the isoprenoid
chain is thought to mimic the carbocationic transition state of the enzymatic reaction, leading to
tight binding to the active site and subsequent inhibition.

Signaling Pathway: Isoprenoid Biosynthesis
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The following diagram illustrates the key steps in the mevalonate and MEP pathways,
highlighting the position of geranyl diphosphate and the likely point of inhibition by 3-Aza-2,3-
dihydrogeranyl diphosphate.

Purification and 3-Aza-2,3-dihydrogerany!
Characterization (HPLC, NMR, MS) Diphosphate

Commercially available Synthesis of Conversion to o
starting materials 3-Aza-2,3-dihydrogeranylamine 3-Aza-2,3-dihydrogeraniol phospl
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:
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Calculate % Inhibition and IC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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